Cas no 1072-03-3 (Ethanol,2-(ethylamino)-, 1-(hydrogen sulfate))

1072-03-3 structure
Product name:Ethanol,2-(ethylamino)-, 1-(hydrogen sulfate)
Ethanol,2-(ethylamino)-, 1-(hydrogen sulfate) Chemical and Physical Properties
Names and Identifiers
-
- Ethanol,2-(ethylamino)-, 1-(hydrogen sulfate)
- 2-(ethylamino)ethyl hydrogen sulfate
- 2-(ethylamino)ethyl hydrogen sulphate
- Ethanol, 2-(ethylamino)-, hydrogen sulfate (ester)
- Sulfuric acid hydrogen 2-(ethylamino)ethyl ester
- UNII-TPN3UW6G6Q
- Ethanol, 2-(ethylamino)-, 1-(hydrogen sulfate)
- TPN3UW6G6Q
- NS00023447
- DTXSID0061456
- 1072-03-3
- EINECS 214-000-5
- SCHEMBL9639876
-
- Inchi: InChI=1S/C4H11NO4S/c1-2-5-3-4-9-10(6,7)8/h5H,2-4H2,1H3,(H,6,7,8)
- InChI Key: NDICMYVRYUEIEM-UHFFFAOYSA-N
- SMILES: CCNCCOS(=O)(O)=O
Computed Properties
- Exact Mass: 169.04093
- Monoisotopic Mass: 169.04087901g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Tautomer Count: nothing
- Surface Charge: 0
- XLogP3: -3.2
- Topological Polar Surface Area: 84Ų
Experimental Properties
- PSA: 75.63
Ethanol,2-(ethylamino)-, 1-(hydrogen sulfate) Related Literature
-
Janina Legendziewicz,Małgorzata Borzechowska,Graźyna Oczko,Gerd Meyer New J. Chem., 2000,24, 53-59
-
Kang Zheng,Liu Jiang,Yan-Tuan Li,Zhi-Yong Wu,Cui-Wei Yan RSC Adv., 2015,5, 51730-51744
-
S. M. Wood,F. Castles,S. J. Elston,S. M. Morris RSC Adv., 2016,6, 31919-31924
-
Thomas M. Cooper,Joy E. Haley,Douglas M. Krein,Aaron R. Burke,David J. Stewart,Jennifer L. Fore,Jonathan E. Slagle Phys. Chem. Chem. Phys., 2019,21, 26420-26429
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Sulfuric acid monoesters
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Sulfuric acid esters Sulfuric acid monoesters
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